Cas no 70869-89-5 (Methyl 3-cyanoisoxazole-5-carboxylate)
70869-89-5 structure
Product Name:Methyl 3-cyanoisoxazole-5-carboxylate
CAS No:70869-89-5
MF:C6H4N2O3
MW:152.10756111145
CID:874400
Update Time:2023-08-02
Methyl 3-cyanoisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolecarboxylicacid,3-cyano-,methylester(9CI)
- methyl 3-cyanoisoxazole-5-carboxylate
- Methyl 3-cyanoisoxazole-5-carboxylate
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- Inchi: 1S/C6H4N2O3/c1-10-6(9)5-2-4(3-7)8-11-5/h2H,1H3
- InChI Key: XABCUGDLJBCXRU-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC(C#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 207
- Topological Polar Surface Area: 76.1
Methyl 3-cyanoisoxazole-5-carboxylate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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